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Compound of Interest

Compound Name: Formetanate hydrochloride

Cat. No.: B1673543 Get Quote

Formetanate Hydrochloride Technical Grade: A
Comprehensive Technical Guide
This guide provides an in-depth overview of the physical and chemical properties of technical

grade Formetanate hydrochloride, tailored for researchers, scientists, and professionals in

drug development. The information presented herein is a synthesis of publicly available data,

with a focus on quantitative data, experimental protocols, and the underlying mechanisms of

action.

Chemical Identity and Physical Properties
Formetanate hydrochloride is a carbamate insecticide and acaricide known for its efficacy

against a range of agricultural pests.[1][2][3] It functions as a cholinesterase inhibitor, leading to

neurotoxicity in insects.[3][4] The technical grade product typically appears as a white to

yellowish crystalline solid or powder with a faint odor.[5][6]

Table 1: Chemical Identifiers for Formetanate Hydrochloride
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Identifier Value

CAS Number 23422-53-9[5]

Molecular Formula C₁₁H₁₆ClN₃O₂[5][7][8][9][10]

Molecular Weight 257.72 g/mol [5][7][8][10][11][12]

IUPAC Name
[3-(dimethylaminomethylideneamino)phenyl] N-

methylcarbamate;hydrochloride[3][5][6]

Synonyms
Carzol, Dicarzol, Formetanate

monohydrochloride[1][9]

Table 2: Physical and Chemical Properties of Formetanate Hydrochloride

Property Value

Melting Point
Decomposes at approximately 200-202 °C (392-

396 °F)[5]

Vapor Pressure 2 x 10⁻⁸ mmHg[13]

pKa 8.0 (base)[10]

Log(Kow) Data not readily available

Solubility
Formetanate hydrochloride exhibits high solubility in water, a key property for its formulation

and application as a water-soluble powder or granule.[1] Its solubility in various organic

solvents has also been characterized.

Table 3: Solubility of Formetanate Hydrochloride
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Solvent Solubility Temperature (°C)

Water 822,000 mg/L[1] 20

Methanol ~250,000 mg/L (25%)[6] Not specified

Acetone <1,000 mg/L (<0.1%)[6] Not specified

Chloroform 2,000 mg/L (0.2%)[6] Not specified

n-Hexane <1,000 mg/L (<0.1%)[4][6] Not specified

Ethyl Acetate <0.05 g/100 mL[4] Not specified

Toluene 0.001 g/100 mL[4] Not specified

Chemical Stability and Reactivity
Formetanate hydrochloride is a carbamate ester and is incompatible with strong acids,

bases, and strong reducing agents.[13] It is hygroscopic and sensitive to decomposition at high

temperatures.[1] The stability of formetanate hydrochloride in aqueous solutions is pH-

dependent. It shows negligible decomposition under acidic conditions (pH 2.6) for several

weeks.[14] However, it undergoes substantial decomposition within hours under basic

conditions (pH 11).[14] The formamidine group is more susceptible to hydrolysis under basic

conditions than the carbamate group.[14][15][16] Under mildly basic conditions (pH 7.6), the

half-life of the formamidine group is approximately 14.4 hours, while under strongly basic

conditions (pH 12.6), it is 3.9 hours.[14][15][16] The carbamate group is more resistant to base-

promoted degradation, with a potential longevity exceeding six months.[14][15][16]

Experimental Protocols
Synthesis of Formetanate Hydrochloride
The commercial production of formetanate hydrochloride involves a multi-step synthesis. The

process begins with the synthesis of the formetanate base, which is then converted to the

hydrochloride salt.[1] A general method involves the reaction of m-

(((dimethylamino)methylene)amino)phenol with methyl isocyanate.[2]
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Synthesis of Formetanate Hydrochloride.

Analytical Method for Determination in Agricultural
Products
A common method for the determination of formetanate hydrochloride residues in agricultural

products is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[17][18]

Experimental Workflow:

Extraction: The sample (e.g., fruit, vegetable) is homogenized and extracted with acetonitrile.

[17][18] Formetanate hydrochloride is stable in acetonitrile.[17][18]

Purification: The crude extract is purified using a combination of ethylenediamine-N-propyl

silylation silica gel and graphite carbon mini columns.[17][18]

Quantification: The purified sample is analyzed by LC-MS/MS. Quantification is typically

performed using an external solvent calibration curve.[17][18]

This method has been validated for a variety of agricultural products, including brown rice,

soybean, spinach, cabbage, potato, apple, orange, lime, nectarine, and green tea, with
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average recoveries ranging from 92.3% to 103% and a limit of quantitation of 0.01 mg/kg.[17]

[18]

Sample Preparation Analysis

Homogenized Sample Extraction with Acetonitrile Purification (SPE) LC-MS/MS
Purified Extract

Quantification

Click to download full resolution via product page

Analytical workflow for Formetanate Hydrochloride.

Mechanism of Action
Formetanate hydrochloride is a reversible inhibitor of the enzyme acetylcholinesterase

(AChE).[1][4][19] AChE is responsible for the breakdown of the neurotransmitter acetylcholine

at synaptic junctions.[3]

Signaling Pathway:

Binding: Formetanate hydrochloride carbamylates the active site of AChE, forming an

unstable complex.[19]

Inhibition: This binding prevents AChE from hydrolyzing acetylcholine.

Accumulation: Consequently, acetylcholine accumulates in the synapse.[3]

Neurotoxicity: The excess acetylcholine leads to continuous nerve impulse transmission,

resulting in convulsions and ultimately, the death of the insect.[3]

The inhibition of AChE by carbamates like formetanate is reversible, unlike the irreversible

inhibition caused by organophosphates.[4][19]

Mechanism of Cholinesterase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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